Cas no 1934979-43-7 (1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 1934979-43-7
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6050204
• PubChem ID: 130664276
• Update Time: 2025-06-09

1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol
• 1-Pyrrolidineethanol, 3,3-difluoro-α-(fluoromethyl)-
• EN300-1649274
• 1934979-43-7

• Inchi： 1S/C7H12F3NO/c8-3-6(12)4-11-2-1-7(9,10)5-11/h6,12H,1-5H2
• InChI Key： XBGKMPLFRZBVSG-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)C1)C(O)CF

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 235.5±40.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol

Introduction to 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1934979-43-7)

1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1934979-43-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of a difluoropyrrolidine moiety and a fluorinated propanol group, which confer it with distinct chemical and pharmacological properties.

The difluoropyrrolidine ring is a key structural element that has been extensively studied for its ability to modulate the conformational flexibility and lipophilicity of molecules. This ring system is known to enhance the binding affinity of ligands to their target proteins, making it a valuable scaffold in the design of potent and selective drug candidates. The fluorinated propanol group, on the other hand, introduces additional steric and electronic effects that can influence the compound's solubility, metabolic stability, and biological activity.

Recent research has highlighted the potential of 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The ability of this compound to interact with GPCRs is attributed to its unique combination of hydrophobic and polar functionalities, which allow it to form stable complexes with receptor binding sites.

In addition to its potential as a GPCR modulator, 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in the treatment of inflammatory diseases. The mechanism by which this compound exerts its anti-inflammatory effects is thought to involve the modulation of signaling pathways downstream of toll-like receptors (TLRs) and nuclear factor-kappa B (NF-kB).

The synthesis of 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the nucleophilic substitution of a fluorinated alkyl halide with a difluoropyrrolidine derivative. This approach allows for the efficient construction of the desired scaffold while minimizing side reactions and impurities.

To further explore the biological activities of 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol, several research groups have conducted in vitro and in vivo studies. In vitro assays have shown that this compound can selectively bind to specific GPCRs with high affinity, leading to downstream signaling events that are relevant to disease pathogenesis. In vivo studies using animal models have also provided evidence for the therapeutic efficacy of this compound in various disease models, including models of pain, inflammation, and neurodegeneration.

The safety profile of 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol has been evaluated through comprehensive toxicological studies. These studies have demonstrated that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(3,3-difluoropyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1934979-43-7) represents an intriguing molecule with promising therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in drug discovery programs targeting GPCRs and inflammatory pathways. Ongoing research efforts aim to optimize its pharmacological properties and advance it towards clinical applications.